Cas no 2171966-21-3 (4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol)

• Product Name: 4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol
• CAS No: 2171966-21-3
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 6470429
• PubChem ID: 165786615
• Update Time: 2025-07-15

4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol
• 2171966-21-3
• EN300-1642506

• Inchi： 1S/C12H25N3O/c1-10(2)7-15-5-3-12(16,4-6-15)11(13)8-14-9-11/h10,14,16H,3-9,13H2,1-2H3
• InChI Key： JFGXVPOLKVPBBG-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC(C)C)CC1)C1(CNC1)N

Computed Properties

• Exact Mass: 227.199762429g/mol
• Monoisotopic Mass: 227.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.5Ų

Additional information on 4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol

Comprehensive Overview of 4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol (CAS No. 2171966-21-3)

The compound 4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol (CAS No. 2171966-21-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the azetidine and piperidine moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, which are among the most searched topics in modern pharmacology.

One of the key reasons for the growing interest in 4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol is its versatility in medicinal chemistry. The presence of both aminoazetidine and piperidin-4-ol groups allows for diverse interactions with biological targets. Recent studies have explored its potential as a scaffold for kinase inhibitors, a hot topic in cancer research. Additionally, its lipophilic properties and blood-brain barrier permeability make it a subject of interest for neurodegenerative disease therapeutics, aligning with the increasing public focus on Alzheimer's and Parkinson's disease treatments.

The synthesis of CAS No. 2171966-21-3 involves sophisticated organic chemistry techniques, including ring-forming reactions and stereoselective synthesis. These methods are frequently searched by chemists seeking to optimize drug-like molecules. The compound's chiral centers and 3D conformation are critical for its bioactivity, a topic often discussed in computational chemistry forums. Its solubility and stability under physiological conditions are also areas of active investigation, as these properties are essential for preclinical development.

In the context of drug design, 4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol exemplifies the trend toward fragment-based drug discovery. This approach, which leverages small molecular fragments to build potent inhibitors, is a popular search term among medicinal chemists. The compound's hydrogen-bonding capacity and conformational flexibility make it an attractive lead compound for optimizing binding affinity and selectivity—key metrics in high-throughput screening campaigns.

Beyond its pharmaceutical potential, CAS No. 2171966-21-3 is also relevant to chemical biology studies. Researchers are exploring its utility as a probe molecule to investigate enzyme mechanisms or cellular signaling pathways. These applications resonate with the broader scientific community's interest in precision medicine and targeted therapies, which dominate academic and industry discussions. The compound's structure-activity relationship (SAR) data is frequently cited in patent literature, reflecting its commercial value.

From a sustainability perspective, the synthesis of 4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol aligns with the principles of green chemistry. Efforts to minimize hazardous byproducts and improve atom economy are critical, as these topics are increasingly searched by environmentally conscious researchers. The compound's biodegradability and ecotoxicological profile are also under scrutiny, given the rising demand for eco-friendly pharmaceuticals.

In summary, 4-(3-aminoazetidin-3-yl)-1-(2-methylpropyl)piperidin-4-ol (CAS No. 2171966-21-3) represents a multifaceted tool for advancing drug discovery and chemical biology. Its structural complexity and functional diversity position it at the intersection of several high-interest research areas, from CNS drug development to sustainable synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial settings.